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Compound of Interest

3-[4-Chloro-3-

Compound Name: (trifluoromethyl)phenyllpropanoic
acid

CAS No.: 900027-15-8

Cat. No.: B1463622

Get Quote

The chemical formula C10H8CIF302 represents a specific class of halogenated organic

compounds.[1] While multiple structural isomers exist, the most scientifically significant and
industrially relevant isomer is a-Methoxy-a-(trifluoromethyl)phenylacetyl chloride, commonly
known as Mosher’s Acid Chloride (MTPA-CI).[1]

This molecule is a cornerstone reagent in stereochemical analysis.[1][2] It serves as a chiral
derivatizing agent used to determine the absolute configuration (R/S) of chiral alcohols and
amines via Nuclear Magnetic Resonance (NMR) spectroscopy.[1][2][3][4][5] Its utility stems
from the predictable magnetic anisotropy exerted by its phenyl group on the substrate's
protons.[1]

Alternative Isomers: While this guide focuses on MTPA-CI, researchers should be aware of
other isomers used primarily as fluorinated building blocks in agrochemical synthesis, such as:

e 4-(2-Chloro-1,1,2-trifluoroethoxy)acetophenone: A reagent used in the synthesis of
fluorinated ethers.[1]
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o 2-Ethoxy-6-(trifluoromethyl)benzoyl chloride: An intermediate in pharmaceutical synthesis.[1]

Part 2: Structural Analysis & Properties
Molecular Architecture of MTPA-CI

MTPA-CI is an acyl chloride derivative of Mosher's Acid (MTPA).[1] Its structure is defined by a
central quaternary carbon bonded to four distinct groups, rendering it chiral.[1]

Phenyl Group (—C6H5): Provides the magnetic anisotropy essential for its analytical function.

[1]

o Trifluoromethyl Group (—CF3): A strong electron-withdrawing group that ensures
conformational rigidity and provides a handle for *°F NMR analysis.[1]

¢ Methoxy Group (—OCH3): Adds steric bulk and distinct NMR signals.[1]

e Acyl Chloride Group (-COCI): The reactive site that forms esters or amides with the target
substrate.[1]

Table 1: Physicochemical Properties of MTPA-CI
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Property Value Notes

a-Methoxy-a- )

) Common: Mosher's Acid
IUPAC Name (trifluoromethyl)phenylacetyl )
_ Chloride

chloride

39637-99-5 (R-isomer); 20445-  Often sold as specific
CAS Number ) )

33-4 (S-isomer) enantiomers
Molecular Weight 252.62 g/mol

Physical State

Clear, colorless to pale yellow

Moisture sensitive

liquid
Density ~1.35g/mL at 25 °C
Boiling Point 213-214 °C
Chirality Enantiopure (R or S)

Critical for use as derivatizing

agent

Part 3: Core Application — Mosher’s Method

The primary application of CL1O0H8CIF302 is the determination of absolute stereochemistry.[1]

[4] When MTPA-CI reacts with a chiral alcohol or amine, it forms diastereomers.[1][2][3][6]

Because the physical properties of diastereomers differ, the resulting NMR signals of the

substrate's protons shift predictably based on their spatial proximity to the phenyl ring of the

MTPA moiety.[1]

Mechanism of Action

o Derivatization: The substrate (e.g., a secondary alcohol) is reacted separately with both (R)-

and (S)-MTPA-CI.[1]

o Conformation: The resulting esters adopt a preferred conformation where the C—H bond of

the chiral center, the carbonyl bond, and the trifluoromethyl group align in a specific plane

(syn-periplanar).[1]

» Shielding Effect: The phenyl ring of the MTPA group shields protons located "above" or

"below" its plane.[1] By comparing the chemical shift difference (

© 2026 BenchChem. All rights reserved. 3/8

Tech Support


https://pubs.acs.org/doi/pdf/10.1021/jo00039a043
https://en.wikipedia.org/wiki/Mosher%27s_acid
https://pubs.acs.org/doi/pdf/10.1021/jo00039a043
https://grokipedia.com/page/Mosher's_acid
https://www.sigmaaldrich.com/NL/en/product/sial/65361
https://www.sigmaaldrich.com/GB/en/product/sial/65363
https://pubs.acs.org/doi/pdf/10.1021/jo00039a043
https://pubs.acs.org/doi/pdf/10.1021/jo00039a043
https://pubs.acs.org/doi/pdf/10.1021/jo00039a043
https://pubs.acs.org/doi/pdf/10.1021/jo00039a043
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1463622?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

) of protons on either side of the chiral center, the absolute configuration can be deduced.[1]

Workflow Visualization
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Figure 1: Workflow for determining absolute configuration using Mosher's Method.[1] The
substrate is reacted with both enantiomers of MTPA-CI to generate diastereomers for
comparative NMR analysis.[1][2]

Part 4: Analytical Characterization

To verify the identity of CLOH8CIF302 (MTPA-CI) or its derivatives, the following analytical
signatures are used.

NMR Spectroscopy

e 1H NMR (Chloroform-d):
o Methoxy Group: A sharp singlet typically around 3.5 — 3.7 ppm.[1]
o Aromatic Protons: Multiplets in the 7.3 — 7.6 ppm range (5 protons).[1]

o Note: The absence of the carboxylic acid proton (seen in the precursor Mosher's Acid at
~10-12 ppm) confirms conversion to the acid chloride.[1]

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://pubs.acs.org/doi/pdf/10.1021/jo00039a043
https://www.benchchem.com/product/b1463622/docs?utm_src=pdf-body-img#part-1-executive-summary-molecular-identity-1
https://pubs.acs.org/doi/pdf/10.1021/jo00039a043
https://pubs.acs.org/doi/pdf/10.1021/jo00039a043
https://grokipedia.com/page/Mosher's_acid
https://pubs.acs.org/doi/pdf/10.1021/jo00039a043
https://pubs.acs.org/doi/pdf/10.1021/jo00039a043
https://pubs.acs.org/doi/pdf/10.1021/jo00039a043
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1463622?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 19F NMR:

o Trifluoromethyl Group: A singlet typically around -71 to -72 ppm.[1] This signal is highly
sensitive to the chiral environment, making *°F NMR a powerful tool for assessing
enantiomeric purity (ee%).[1]

Mass Spectrometry

e Molecular lon: [M]+ at m/z ~252 (for 3>Cl) and ~254 (for 3’Cl) in a 3:1 ratio, characteristic of a

monochlorinated compound.[1]

o Fragmentation: Loss of the chlorine atom (M-35) and loss of the trifluoromethyl group are
common fragmentation pathways.[1]

Part 5: Experimental Protocols
Synthesis of MTPA-CI from Mosher's Acid

Rationale: MTPA-CI is moisture sensitive and often prepared fresh or stored under inert gas.[1]

Reagents: (R)- or (S)-MTPA (Mosher's Acid), Thionyl Chloride (SOCIz), Dimethylformamide
(DMF - catalytic).[1]

o Setup: Place 1.0 equivalent of (R)-MTPA in a flame-dried round-bottom flask equipped with a
reflux condenser and magnetic stir bar under Argon atmosphere.

» Addition: Add excess Thionyl Chloride (approx. 5-10 equivalents). Add 1-2 drops of dry DMF
as a catalyst.[1]

» Reaction: Reflux the mixture at 70-80 °C for 2—3 hours. Evolution of HCl and SOz gas will be
observed (use a scrubber).[1]

 Purification: Remove excess SOCIz via vacuum distillation.[1] The residue is the crude acid
chloride.[1]

« Distillation: For high purity, distill the product (bp ~105-107 °C at 1 mmHg) using a Kugelrohr
apparatus.

» Storage: Store in a sealed container under Argon at -20 °C.
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Micro-Scale Derivatization Protocol

Rationale: Used for analyzing small quantities of precious natural products or drug
intermediates.[1]

Mix: In a dry NMR tube or small vial, dissolve the substrate (1-5 mg) in dry Pyridine-d5 (0.5
mL).

React: Add a slight excess (1.2 eq) of (R)-MTPA-CI.

Incubate: Shake at room temperature for 10-30 minutes. Reaction is usually instantaneous
for primary alcohols; secondary may require heating.[1]

Analyze: The reaction mixture can often be analyzed directly by NMR without workup,
provided the excess reagent signals do not overlap with critical substrate peaks.[1]

Part 6: Safety & Handling

Hazard Class: Corrosive (Skin Corr.[1] 1B), Moisture Sensitive.[1]

Corrosivity: MTPA-CI reacts vigorously with water and moisture on skin to produce HCI and
Mosher's Acid.[1] It causes severe skin burns and eye damage.[1]

Inhalation: Vapors are irritating to the respiratory tract.[1] All manipulations must be
performed in a functioning fume hood.[1]

Storage: Must be stored under inert atmosphere (Nitrogen or Argon) in a freezer.
Degradation is indicated by the formation of white solids (Mosher's Acid) in the liquid.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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